N-(2-chloro-4-nitrophenyl)-2-methoxyacetamide

• IUPAC Name: N-(2-chloro-4-nitrophenyl)-2-methoxyacetamide
• InChI: InChI=1S/C9H9ClN2O4/c1-16-5-9(13)11-8-3-2-6(12(14)15)4-7(8)10/h2-4H,5H2,1H3,(H,11,13)
• InChI Key: PCLVQEAJIWUBHI-UHFFFAOYSA-N
• Canonical SMILES: COCC(=O)NC1=C(C=C(C=C1)[N+](=O)[O-])Cl
• Molecular Formula: C9H9ClN2O4
• Molecular Weight: 244.63 g/mol

Description

N-(2-chloro-4-nitrophenyl)-2-methoxyacetamide is an organic compound characterized by the presence of a chloro and nitro group on a phenyl ring, along with a methoxyacetamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2-chloro-4-nitrophenyl)-2-methoxyacetamide typically involves the reaction of 2-chloro-4-nitroaniline with methoxyacetyl chloride in the presence of a base such as pyridine or triethylamine. The reaction is carried out under controlled conditions to ensure the formation of the desired product. The general reaction scheme is as follows:

$$\text{2-chloro-4-nitroaniline} + \text{methoxyacetyl chloride} \rightarrow \text{this compound}$$2-chloro-4-nitroaniline+methoxyacetyl chloride→this compound

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch or continuous flow processes. The use of automated reactors and precise control of reaction parameters such as temperature, pressure, and reactant concentrations are crucial to achieving high yields and purity.

Chemical Reactions Analysis

Types of Reactions

N-(2-chloro-4-nitrophenyl)-2-methoxyacetamide can undergo various chemical reactions, including:

Substitution Reactions: The chloro group can be substituted by nucleophiles such as amines or thiols.

Reduction Reactions: The nitro group can be reduced to an amino group using reducing agents like hydrogen gas in the presence of a catalyst or metal hydrides.

Oxidation Reactions: The methoxyacetamide moiety can be oxidized under strong oxidative conditions.

Common Reagents and Conditions

Substitution: Nucleophiles like sodium azide or thiourea in polar solvents.

Reduction: Catalytic hydrogenation using palladium on carbon or chemical reduction using sodium borohydride.

Oxidation: Strong oxidizing agents such as potassium permanganate or chromium trioxide.

Major Products

Substitution: Formation of N-(2-azido-4-nitrophenyl)-2-methoxyacetamide.

Reduction: Formation of N-(2-chloro-4-aminophenyl)-2-methoxyacetamide.

Oxidation: Formation of N-(2-chloro-4-nitrophenyl)-2-oxoacetamide.

Scientific Research Applications

N-(2-chloro-4-nitrophenyl)-2-methoxyacetamide has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a biochemical probe or inhibitor in enzymatic studies.

Medicine: Explored for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: Utilized in the production of dyes, pigments, and other specialty chemicals.

Mechanism of Action

The mechanism of action of N-(2-chloro-4-nitrophenyl)-2-methoxyacetamide involves its interaction with specific molecular targets. For instance, in biological systems, it may inhibit certain enzymes by binding to their active sites, thereby blocking their activity. The exact pathways and targets can vary depending on the specific application and context.

Comparison with Similar Compounds

Similar Compounds

• 2-chloro-4-nitrophenol
• 2-chloro-5-nitrophenol
• 4-chloro-2-nitrophenol
• 2,6-dichloro-4-nitrophenol

Uniqueness

N-(2-chloro-4-nitrophenyl)-2-methoxyacetamide is unique due to the presence of the methoxyacetamide group, which imparts distinct chemical and biological properties. This differentiates it from other chlorinated nitrophenols, which may lack this functional group and therefore exhibit different reactivity and applications.